N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-ethylsulfonylbenzamide

• IUPAC Name: N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-ethylsulfonylbenzamide
• InChI: InChI=1S/C19H19N3O4S/c1-4-27(24,25)15-9-7-14(8-10-15)17(23)20-19-22-21-18(26-19)16-11-12(2)5-6-13(16)3/h5-11H,4H2,1-3H3,(H,20,22,23)
• InChI Key: ITZSDMAVLUQHPS-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=C(C=CC(=C3)C)C
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol
• CAS No.: 886938-01-8

Description

N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-ethylsulfonylbenzamide is a useful research compound. Its molecular formula is C19H19N3O4S and its molecular weight is 385.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Synthesis and Biological Evaluation : Research on 1,3,4-oxadiazole derivatives, such as the synthesis and spectral analysis of various compounds, has demonstrated notable antimicrobial properties. For instance, compounds synthesized from benzenesulfonyl chloride and various bromoacetamides displayed moderate to significant activity against both Gram-negative and Gram-positive bacteria, highlighting the potential of 1,3,4-oxadiazole bearing compounds in addressing bacterial infections (Khalid et al., 2016). Additionally, other derivatives have been evaluated for their antimicrobial activities, showing potent antibacterial activity against strains like Pseudomonas aeruginosa and Candida albicans, which suggests the versatility of these compounds in combating various pathogens (Kaplancıklı et al., 2012).

Anticancer Activities

Anticancer Potential : Oxadiazole analogues have also been investigated for their anticancer activities. A study reported the synthesis of novel oxadiazole analogues that were screened for anticancer activity against various cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers. One compound, in particular, showed significant sensitivity on melanoma, leukemia, breast cancer, and colon cancer cell lines, indicating the promise of 1,3,4-oxadiazole derivatives as potential anticancer agents (Ahsan et al., 2014).